Cas no 1539942-11-4 (6,7-Difluorobenzoxazole)

6,7-Difluorobenzoxazole is a fluorinated heterocyclic compound featuring a benzoxazole core substituted with fluorine atoms at the 6 and 7 positions. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine enhances metabolic stability, lipophilicity, and bioavailability, which are critical for drug development. Its reactivity allows for further functionalization, enabling the construction of complex molecules. The compound is particularly useful in the design of kinase inhibitors, antimicrobial agents, and materials science applications. High purity and consistent quality ensure reliable performance in research and industrial processes.

6,7-Difluorobenzoxazole structure

Product Name:6,7-Difluorobenzoxazole

CAS No:1539942-11-4

MF:C₇H₃F₂NO

MW:155.101628541946

MDL:MFCD26684938

CID:4609089

Update Time:2025-05-24

6,7-Difluorobenzoxazole Chemical and Physical Properties

Names and Identifiers

- 6,7-Difluorobenzoxazole
- MDL： MFCD26684938
- Inchi： 1S/C7H3F2NO/c8-4-1-2-5-7(6(4)9)11-3-10-5/h1-3H
- InChI Key： JIDLAHRTNYKEMY-UHFFFAOYSA-N
- SMILES： O1C2=C(F)C(F)=CC=C2N=C1

6,7-Difluorobenzoxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D777416-5g	6,7-Difluorobenzoxazole	1539942-11-4	95%	5g	$825	2024-07-20
AN HUI ZE SHENG Technology Co., Ltd.	SY129984-5g	6,7-Difluorobenzoxazole	1539942-11-4	95%	5g	￥4750.00	2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.	E028194-5g	6,7-Difluorobenzoxazole	1539942-11-4	97%	5g	￥6950.00	2023-09-15
eNovation Chemicals LLC	D777416-5g	6,7-Difluorobenzoxazole	1539942-11-4	95%	5g	$825	2025-02-21
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY129984-5g	6,7-Difluorobenzoxazole	1539942-11-4	≥95%	5g	¥6950.00	2025-04-18

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Additional information on 6,7-Difluorobenzoxazole

Comprehensive Overview of 6,7-Difluorobenzoxazole (CAS No. 1539942-11-4): Properties, Applications, and Industry Insights

6,7-Difluorobenzoxazole (CAS No. 1539942-11-4) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and electronic properties. The presence of fluorine atoms at the 6 and 7 positions of the benzoxazole ring enhances its reactivity, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "6,7-Difluorobenzoxazole synthesis", "CAS 1539942-11-4 applications", and "fluorinated benzoxazole derivatives", reflecting the growing demand for specialized fluorinated compounds in drug discovery.

The compound's molecular formula, C₇H₃F₂NO, and its high purity grade (often >98%) make it suitable for precision applications. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with trends in personalized medicine and antibiotic resistance solutions. Searches for "6,7-Difluorobenzoxazole solubility" and "thermal stability" indicate user interest in its physicochemical behavior, critical for formulation scientists.

In material science, 6,7-Difluorobenzoxazole serves as a building block for OLED materials and liquid crystals, addressing the surge in demand for energy-efficient displays. Its electron-withdrawing properties improve charge transport in organic semiconductors, a topic frequently queried as "fluorinated heterocycles in electronics". Environmental considerations also drive inquiries about "green synthesis methods" for such compounds, emphasizing sustainable chemistry practices.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for quality control of CAS No. 1539942-11-4, with users often seeking "spectral data for 6,7-Difluorobenzoxazole". Regulatory compliance, particularly REACH and FDA guidelines, is another hot topic, as industries prioritize safety and traceability. The compound’s storage conditions (typically 2-8°C under inert atmosphere) and handling precautions are frequently searched, underscoring operational safety awareness.

Emerging applications in PET radiopharmaceuticals (due to fluorine-18 labeling potential) and catalysis further expand its utility. With patent filings increasing for "6,7-Difluorobenzoxazole derivatives", the compound remains at the forefront of innovation. This aligns with broader market trends favoring high-value fine chemicals and tailored molecular scaffolds for next-generation therapeutics and advanced materials.